Aldose reductase-IN-1 Aldose reductase-IN-1 AT-001 is under investigation in clinical trial NCT03062384 (AT-001 for Long-term Preservation of Brain Health in Aging).
Brand Name: Vulcanchem
CAS No.: 1355612-71-3
VCID: VC0519595
InChI: InChI=1S/C17H10F3N5O3S/c18-17(19,20)8-1-2-11-9(5-8)23-12(29-11)7-25-16(28)15-14(21-3-4-22-15)10(24-25)6-13(26)27/h1-5H,6-7H2,(H,26,27)
SMILES: C1=CC2=C(C=C1C(F)(F)F)N=C(S2)CN3C(=O)C4=NC=CN=C4C(=N3)CC(=O)O
Molecular Formula: C17H10F3N5O3S
Molecular Weight: 421.4 g/mol

Aldose reductase-IN-1

CAS No.: 1355612-71-3

Cat. No.: VC0519595

Molecular Formula: C17H10F3N5O3S

Molecular Weight: 421.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Aldose reductase-IN-1 - 1355612-71-3

Specification

Description AT-001 is under investigation in clinical trial NCT03062384 (AT-001 for Long-term Preservation of Brain Health in Aging).
CAS No. 1355612-71-3
Molecular Formula C17H10F3N5O3S
Molecular Weight 421.4 g/mol
IUPAC Name 2-[5-oxo-6-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methyl]pyrazino[2,3-d]pyridazin-8-yl]acetic acid
Standard InChI InChI=1S/C17H10F3N5O3S/c18-17(19,20)8-1-2-11-9(5-8)23-12(29-11)7-25-16(28)15-14(21-3-4-22-15)10(24-25)6-13(26)27/h1-5H,6-7H2,(H,26,27)
Standard InChI Key YRGPAXAVTDMKDK-UHFFFAOYSA-N
SMILES C1=CC2=C(C=C1C(F)(F)F)N=C(S2)CN3C(=O)C4=NC=CN=C4C(=N3)CC(=O)O
Canonical SMILES C1=CC2=C(C=C1C(F)(F)F)N=C(S2)CN3C(=O)C4=NC=CN=C4C(=N3)CC(=O)O
Appearance Solid powder

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